Cas no 2411198-67-7 (2-chloro-1-{2-2-(4-fluorophenyl)-2-hydroxyethylpyrrolidin-1-yl}ethan-1-one)

• Product Name: 2-chloro-1-{2-2-(4-fluorophenyl)-2-hydroxyethylpyrrolidin-1-yl}ethan-1-one
• CAS No: 2411198-67-7
• MF: C₁₄H₁₇ClFNO₂
• MW: 285.741686582565
• CID: 6588386
• PubChem ID: 146086034
• Update Time: 2025-07-18

2-chloro-1-{2-2-(4-fluorophenyl)-2-hydroxyethylpyrrolidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-{2-2-(4-fluorophenyl)-2-hydroxyethylpyrrolidin-1-yl}ethan-1-one
• 2-Chloro-1-[2-[2-(4-fluorophenyl)-2-hydroxyethyl]pyrrolidin-1-yl]ethanone
• 2-chloro-1-{2-[2-(4-fluorophenyl)-2-hydroxyethyl]pyrrolidin-1-yl}ethan-1-one
• 2411198-67-7
• Z1562150668
• EN300-26586377

• Inchi： 1S/C14H17ClFNO2/c15-9-14(19)17-7-1-2-12(17)8-13(18)10-3-5-11(16)6-4-10/h3-6,12-13,18H,1-2,7-9H2
• InChI Key： VCGSGLCVPFNMPC-UHFFFAOYSA-N
• SMILES： ClCC(N1CCCC1CC(C1C=CC(=CC=1)F)O)=O

Computed Properties

• Exact Mass: 285.0931846g/mol
• Monoisotopic Mass: 285.0931846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-chloro-1-{2-2-(4-fluorophenyl)-2-hydroxyethylpyrrolidin-1-yl}ethan-1-one

Comprehensive Overview of 2-chloro-1-{2-[2-(4-fluorophenyl)-2-hydroxyethyl]pyrrolidin-1-yl}ethan-1-one (CAS No. 2411198-67-7)

The compound 2-chloro-1-{2-[2-(4-fluorophenyl)-2-hydroxyethyl]pyrrolidin-1-yl}ethan-1-one (CAS No. 2411198-67-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a pyrrolidine ring, a 4-fluorophenyl group, and a chloroethyl moiety, makes it a versatile intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for fluorinated compounds like 2-chloro-1-{2-[2-(4-fluorophenyl)-2-hydroxyethyl]pyrrolidin-1-yl}ethan-1-one has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and targeted drug delivery, where fluorination plays a critical role. The compound's CAS No. 2411198-67-7 is frequently searched in academic databases and chemical marketplaces, reflecting its relevance in high-throughput screening and medicinal chemistry.

From a synthetic perspective, the pyrrolidine core of this molecule offers a rigid scaffold that can be functionalized to modulate pharmacokinetic properties. The presence of the 4-fluorophenyl group introduces electron-withdrawing effects, which are often exploited to fine-tune the compound's interaction with biological targets. Such features are highly sought after in the design of GPCR modulators and kinase inhibitors, two hot topics in contemporary drug development.

Another area of interest is the compound's potential role in neuroprotective agents. With the rising prevalence of neurodegenerative diseases, researchers are exploring molecules like 2-chloro-1-{2-[2-(4-fluorophenyl)-2-hydroxyethyl]pyrrolidin-1-yl}ethan-1-one for their ability to cross the blood-brain barrier (BBB). This is a critical factor in the development of treatments for conditions such as Alzheimer's and Parkinson's disease, which are frequently discussed in both scientific literature and public health forums.

The compound's chloroethyl moiety also opens avenues for further derivatization, making it a valuable building block in combinatorial chemistry. This is particularly relevant in the era of AI-driven drug discovery, where rapid synthesis and testing of compound libraries are essential. Searches for CAS No. 2411198-67-7 often correlate with queries about structure-activity relationships (SAR) and lead optimization, highlighting its utility in early-stage research.

In summary, 2-chloro-1-{2-[2-(4-fluorophenyl)-2-hydroxyethyl]pyrrolidin-1-yl}ethan-1-one (CAS No. 2411198-67-7) is a multifaceted compound with broad applications in modern chemistry and pharmacology. Its structural features and functional groups make it a promising candidate for further investigation, particularly in the context of drug discovery and therapeutic development. As research continues to evolve, this compound is likely to remain a focal point in discussions about innovative chemical entities and their role in addressing unmet medical needs.